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Compound of Interest

Compound Name: 2-Amino-2-methylpropanamide

Cat. No.: B190125

This technical guide provides comprehensive information on the molecular properties,
synthesis, and analysis of 2-Amino-2-methylpropanamide, tailored for researchers, scientists,
and professionals in drug development.

Core Molecular Data

2-Amino-2-methylpropanamide, also known as 2-methylalaninamide, is a derivative of the
amino acid alanine. Its fundamental molecular characteristics are summarized below.

Property Value Reference
Molecular Formula C4H10N20 [1][2]
Molecular Weight 102.14 g/mol [1][3]
IUPAC Name 2-amino-2-methylpropanamide  [1]

CAS Number 16252-90-7 [2]
Canonical SMILES CC(C)(C(=O)N)N [1]

Experimental Protocols

While specific experimental protocols for 2-Amino-2-methylpropanamide are not extensively
detailed in publicly available literature, a plausible multi-step synthesis can be derived from
established organic chemistry principles and patent literature for structurally related
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compounds. The following protocol outlines a potential synthetic route starting from 2-
chloropropane.

A Proposed Synthetic Pathway:

A potential synthesis route involves the formation of a nitrile from an alkyl halide, followed by
the introduction of a hydroxyl group and subsequent hydrolysis and degradation to yield the
final amide product. A related synthesis for 2-amino-2-methyl-1-propanol is described in patent
CN107129435B, which involves the reaction of 2-chloropropane with sodium cyanide to form 2-
methylpropionitrile.[4] This intermediate can then undergo further reactions to produce the
desired amide.

Step 1: Synthesis of 2-methylpropionitrile

» In a well-ventilated fume hood, equip a round-bottom flask with a reflux condenser and a
magnetic stirrer.

e Add a solution of sodium cyanide in a suitable solvent, such as dimethyl sulfoxide (DMSO).
e Slowly add 2-chloropropane to the reaction mixture.

o Heat the mixture to reflux and maintain for several hours until the reaction is complete,
monitoring by a suitable technique like gas chromatography.

 After cooling, the reaction mixture is worked up by pouring it into water and extracting the
product with an organic solvent like diethyl ether.

e The organic layers are combined, dried over an anhydrous salt (e.g., magnesium sulfate),
and the solvent is removed by rotary evaporation to yield 2-methylpropionitrile.

Step 2: Hydrolysis of 2-methylpropionitrile to 2-Amino-2-methylpropanamide
e The 2-methylpropionitrile can be hydrolyzed to the corresponding amide.

e This can be achieved under acidic or basic conditions. For instance, controlled hydrolysis
using an acid catalyst in the presence of water can yield the amide.
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» Alternatively, a Hoffman degradation of a related amide, 2,2-dimethyl-3-
hydroxypropanamide, is mentioned as a route to an amino alcohol, suggesting that amide
formation is a key step.[4]

It is important to note that this is a proposed pathway and would require optimization of
reaction conditions and purification procedures. All work should be conducted with appropriate
safety precautions.

Logical Workflow for Synthesis and Purification

The following diagram illustrates a generalized workflow for the synthesis and subsequent
purification of 2-Amino-2-methylpropanamide, based on the principles outlined in the
experimental protocol section.
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Starting Materials
(2-chloropropane, NaCN)

Step 1: Nitrile Formation

(Nucleophilic Substitution)

Intermediate: 2-methylpropionitrile

Step 2: Controlled Hydrolysis

Crude Product:
2-Amino-2-methylpropanamide

Purification
(e.g., Recrystallization or Chromatography)

@ 2-Amino-2-methylpropana@

Characterization
(NMR, MS, IR)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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